N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C14H13F2NO4S/c1-20-13-6-3-9(7-14(13)21-2)17-22(18,19)10-4-5-11(15)12(16)8-10/h3-8,17H,1-2H3
• InChI Key: FMGXRULFFIHHQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)F)F)OC
• Molecular Formula: C14H13F2NO4S
• Molecular Weight: 329.32 g/mol

Description

N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide, also known as DFB, is a sulfonamide compound that has been widely used in scientific research to study the physiological and biochemical effects of various biological processes. DFB has been found to have a significant impact on the functioning of several biological systems, including the immune system and the nervous system.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide has been found to inhibit the activity of several enzymes involved in various biological processes. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of acid-base balance in the body. N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide has also been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide has been found to have a significant impact on the functioning of several biological systems, including the immune system and the nervous system. It has been shown to have anti-inflammatory effects, as well as to modulate the activity of various neurotransmitters in the brain. N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide has also been found to have a significant impact on the activity of various enzymes involved in cellular processes.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has been extensively studied in various biological systems. However, there are also some limitations to its use. N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide has been found to have some toxicity in certain cell types, and its effects may vary depending on the specific biological system being studied.

Future Directions

There are several areas of future research that could be explored using N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide. One area of interest is the development of new drugs that target the enzymes inhibited by N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide. Another area of interest is the investigation of the effects of N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide on various biological systems, including the immune system and the nervous system. Additionally, further studies could be conducted to investigate the potential toxic effects of N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide on different cell types.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide can be synthesized using a variety of methods, including the reaction of 3,4-dimethoxyaniline with 3,4-difluorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography to obtain pure N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide has been used extensively in scientific research to study the mechanisms of action of various biological processes. It has been found to have a significant impact on the functioning of several biological systems, including the immune system and the nervous system. N-(3,4-dimethoxyphenyl)-3,4-difluorobenzenesulfonamide has been used to study the role of various enzymes in cellular processes, as well as to investigate the effects of various drugs on these processes.